Cas no 2137643-02-6 (3-(2,5-Difluorophenyl)-2-methylthiophene)

• Product Name: 3-(2,5-Difluorophenyl)-2-methylthiophene
• CAS No: 2137643-02-6
• MF: C₁₁H₈F₂S
• MW: 210.243028640747
• CID: 6466913
• PubChem ID: 165452643
• Update Time: 2025-10-24

3-(2,5-Difluorophenyl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• EN300-737096
• 2137643-02-6
• 3-(2,5-difluorophenyl)-2-methylthiophene
• 3-(2,5-Difluorophenyl)-2-methylthiophene

• Inchi： 1S/C11H8F2S/c1-7-9(4-5-14-7)10-6-8(12)2-3-11(10)13/h2-6H,1H3
• InChI Key： HBDLGYFPMPYMNF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 210.03147775g/mol
• Monoisotopic Mass: 210.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(2,5-Difluorophenyl)-2-methylthiophene

Comprehensive Overview of 3-(2,5-Difluorophenyl)-2-methylthiophene (CAS No. 2137643-02-6): Properties, Applications, and Industry Trends

3-(2,5-Difluorophenyl)-2-methylthiophene (CAS No. 2137643-02-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a thiophene ring substituted with a methyl group and a 2,5-difluorophenyl moiety, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its unique structural attributes contribute to its growing relevance in drug discovery, OLED technology, and agrochemical development.

The compound's fluorinated aromatic system enhances its metabolic stability and lipophilicity, key factors driving its adoption in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and GPCR-targeted therapies, particularly in oncology and CNS disorders. The methylthiophene core also shows promise in developing organic semiconductors, with recent studies highlighting its electron-transport properties in flexible electronics.

From an industrial perspective, 3-(2,5-Difluorophenyl)-2-methylthiophene aligns with several emerging trends. The global push for sustainable fluorination methods has spurred innovation in its synthesis, with greener catalytic approaches reducing environmental impact. Analytical techniques like LC-MS and NMR spectroscopy are crucial for quality control, especially given the compound's role in high-value pharmaceutical intermediates. Regulatory compliance with REACH and ICH guidelines remains a priority for manufacturers.

Market analysts note rising demand for fluorinated heterocycles like this compound, driven by the pharmaceutical industry's need for bioisosteric replacements and improved drug candidates. Its thermal stability (typically stable up to 250°C) makes it suitable for high-temperature applications in material science. Recent patent filings suggest growing interest in its derivatives for photovoltaic materials and electroluminescent polymers.

Handling CAS 2137643-02-6 requires standard organic chemistry precautions, with recommended storage under inert atmosphere at low temperatures to maintain stability. The compound's structure-activity relationships continue to be explored through computational modeling and high-throughput screening platforms. As synthetic methodologies advance, particularly in C-H functionalization of thiophenes, production scalability is expected to improve significantly.

Environmental considerations for 3-(2,5-Difluorophenyl)-2-methylthiophene include proper waste management of fluorine-containing byproducts. The industry is moving toward atom-economical processes to minimize ecological footprint. Analytical challenges persist in characterizing trace impurities, necessitating advanced HPLC-UV/MS methods for purity assessment above 99%.

Future research directions may explore its cocrystal formation with active pharmaceutical ingredients to modify dissolution profiles, or its incorporation into metal-organic frameworks for catalytic applications. The compound's structure-property relationships in thin-film electronics represent another promising avenue, particularly for wearable sensor technologies.

For researchers sourcing 3-(2,5-Difluorophenyl)-2-methylthiophene, verification of CAS 2137643-02-6 authenticity through comprehensive analytical data is essential. The compound typically appears as a white to off-white crystalline powder with characteristic UV absorption around 270-290 nm. Custom synthesis options are increasingly available to support structure-activity optimization studies in drug development pipelines.

In conclusion, this fluorinated thiophene derivative exemplifies the intersection of medicinal chemistry and advanced materials science. Its dual applicability in life sciences and technology sectors positions it as a compound of sustained industrial importance, with innovation potential across multiple high-growth fields.